Cas no 5183-78-8 (N-methylbenzenesulfonamide)

• Product Name: N-methylbenzenesulfonamide
• CAS No: 5183-78-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD00025023
• CID: 370686
• PubChem ID: 78858
• Update Time: 2025-04-19

N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-methyl-
• N-Methylbenzenesulfonamide
• Benzenesulfonamide,N-methyl
• Benzenesulfonyl-N-methylamide
• benzenesulphonic acid monomethylamide
• methyl(phenylsulfonyl)amine
• N-methyl benzenesulphonamide
• N-methyl4-benzenesulfonamide
• N-methyl-benzene sulphonic acid amide
• N-methyl-N-(phenylsulfonyl)amide
• N-metylbenzenesulfonamide
• N-methylbenzenesulfonamide

• MDL： MFCD00025023
• Inchi： 1S/C7H9NO2S/c1-8-11(9,10)7-5-3-2-4-6-7/h2-6,8H,1H3
• InChI Key： SVDVKEBISAOWJT-UHFFFAOYSA-N
• SMILES： CNS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.222
• Boiling Point: 284 °C at 760 mmHg
• Flash Point: 125.6 °C
• Refractive Index: 1.538
• Water Partition Coefficient: It is soluble in water.
• PSA: 54.55000
• LogP: 2.06640

N-methylbenzenesulfonamide Security Information

• Safety Instruction： S22-S24/25
• TSCA：Yes
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides